Cas no 14692-29-6 (Strontium acetate hemihydrate)

• Product Name: Strontium acetate hemihydrate
• CAS No: 14692-29-6
• MF: C₄H₆O₄Sr
• MW: 205.708044528961
• MDL: MFCD32205243
• CID: 87393
• Update Time: 2025-05-20

Strontium acetate hemihydrate Chemical and Physical Properties

Names and Identifiers

• Strontium acetate hemihydrate
• Strontiumacetate
• Aceticacid, strontium salt, hemihydrate (8CI)
• Strontium diacetate hemihydrate
• STRONTIUM ACETATE HYDRATE
• ACETIC ACID STRONTIUM SALT
• STRONTIUM ACETATE 0.5-WATER
• STRONTIUM ACETATE-0.5-HYDRATE
• strontium acetate hemihydrate, reagent grade
• Strontium acetate hemihydrateReagent grade, ≥98%
• Strontium acetate hemihydrateReagent grade, ≥98%

• MDL： MFCD32205243
• Inchi： 1S/2C2H4O2.Sr/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• InChI Key： RXSHXLOMRZJCLB-UHFFFAOYSA-L
• SMILES： C(=O)(C)O[Sr]OC(=O)C

Computed Properties

• Exact Mass: 205.93200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: White crystals or powder.
• Density: 2.099
• Melting Point: 150°C -0.5H₂O
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• PH: pH (50g/l, 25℃) : 6.0～9.0
• Water Partition Coefficient: Soluble in water.
• PSA: 52.60000
• LogP: 0.02760
• Solubility: Soluble in water, slightly soluble in ethanol
• Merck: 14,8836
• Vapor Pressure: No data available

Strontium acetate hemihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10
• RTECS：AJ4725000
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Strontium acetate hemihydrate

Strontium Acetate Hemihydrate: A Comprehensive Overview

Strontium acetate hemihydrate, with the CAS number 14692-29-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as strontium diacetate hemihydrate, is a salt formed by the reaction of strontium hydroxide with acetic acid, resulting in a hydrated crystal structure. Its unique properties make it valuable in fields ranging from materials science to optics and electronics.

The molecular formula of strontium acetate hemihydrate is Sr(C₂H₃O₂)₂·½H₂O, indicating the presence of two acetate ions per strontium ion and a half molecule of water in its structure. This compound is characterized by its white crystalline appearance and high solubility in water, which facilitates its use in various solutions and suspensions. Recent studies have highlighted its role as a precursor for the synthesis of advanced materials, such as strontium-based oxides and hydroxides, which are critical components in modern technologies.

In the realm of materials science, strontium acetate hemihydrate has been extensively utilized as a starting material for the production of strontium-doped ceramics and glasses. These materials exhibit enhanced mechanical and optical properties, making them ideal for applications in transparent armor, optical fibers, and high-performance glass-ceramics. Researchers have recently explored the use of this compound in the synthesis of strontium titanate (SrTiO₃), a material known for its exceptional dielectric properties and potential applications in capacitors and piezoelectric devices.

The application of strontium acetate hemihydrate extends into the field of nonlinear optics, where it serves as a precursor for the production of strontium barium niobate (SBN) crystals. These crystals are widely used in frequency doubling and electro-optic modulators due to their high nonlinear optical coefficients. Recent advancements have focused on optimizing the growth conditions of SBN crystals using strontium acetate hemihydrate to achieve higher quality and larger sizes, which are essential for industrial-scale applications.

In addition to its role in materials synthesis, strontium acetate hemihydrate has found applications in the pharmaceutical industry as a source of strontium ions. Strontium is known to play a crucial role in bone metabolism, and its compounds are being investigated for their potential benefits in treating osteoporosis and other bone-related disorders. Recent studies have demonstrated that strontium-containing compounds can stimulate osteoblast activity while inhibiting osteoclast formation, offering a promising avenue for therapeutic interventions.

The environmental impact of strontium acetate hemihydrate has also been a topic of interest among researchers. While strontium is naturally present in the environment, excessive exposure to its compounds can pose risks to aquatic ecosystems. Studies have shown that the biodegradation of this compound under anaerobic conditions can lead to the release of methane gas, highlighting the need for careful waste management practices in industries utilizing this compound.

In conclusion, strontium acetate hemihydrate, with its unique chemical properties and diverse applications, continues to be a subject of intense research and development. From advanced materials synthesis to pharmaceutical applications and environmental considerations, this compound plays a pivotal role across multiple disciplines. As scientific understanding evolves, so too does the potential for innovative uses of this versatile chemical entity.